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Compound of Interest

Compound Name: 2-Bromomesitylene

Cat. No.: B157001

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of 2-Bromomesitylene, a common reagent in organic synthesis, is critical
for maintaining a safe laboratory environment and ensuring regulatory compliance. This guide
provides a clear, step-by-step procedure for the safe handling and disposal of 2-
Bromomesitylene waste, aligning with standard environmental health and safety protocols for
halogenated organic compounds. Adherence to these procedures will minimize risks and
support a culture of safety in your laboratory.

Key Safety and Physical Data

Proper handling and disposal begin with understanding the properties of 2-Bromomesitylene.
The following table summarizes key quantitative data for this compound.
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Property Value

Molecular Formula CoH11Br[1]

Molecular Weight 199.09 g/mol [1]

Appearance Colorless to pale yellow liquid
Density 1.301 g/mL at 25 °C

Boiling Point 225 °C

Melting Point 2°C

Skin Irritant (Category 2), Eye Irritant (Category
GHS Hazard Class 2), Specific Target Organ Toxicity - Single
Exposure (Category 3, Respiratory System)

Storage Class Code 10 - Combustible liquids

Detailed Disposal Protocol

The following protocol outlines the necessary steps for the proper disposal of 2-
Bromomesitylene waste in a laboratory setting. This procedure applies to pure 2-
Bromomesitylene, solutions containing it, and contaminated materials.

1. Personal Protective Equipment (PPE) and Engineering Controls:

o Engineering Controls: All handling and preparation of 2-Bromomesitylene for disposal must
be conducted within a certified chemical fume hood to prevent inhalation of vapors.[2]
Ensure that a safety shower and eyewash station are readily accessible.[2]

o Personal Protective Equipment: Wear appropriate PPE, including:
o Chemical-resistant gloves (e.g., nitrile).
o Chemical safety goggles or a face shield.[2]
o Alab coat.

2. Waste Segregation and Collection:
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o Categorization: 2-Bromomesitylene is a halogenated organic compound. As such, it must
be collected in a designated "Halogenated Organic Waste" container.[3]

o Do NOT mix with non-halogenated organic waste, aqueous waste, or other incompatible
waste streams like acids or oxidizing agents.[3][4] Improper mixing can lead to dangerous
chemical reactions.

e Container Selection:

o Use a chemically compatible waste container, typically a high-density polyethylene
(HDPE) carboy or bottle, provided by your institution's Environmental Health & Safety
(EHS) department.[5][6] Glass containers should be avoided to minimize the risk of
breakage.[6]

o Ensure the container has a secure, screw-top lid to prevent leaks and vapor release.[5][7]
» Waste Collection:

o Carefully transfer liquid 2-Bromomesitylene waste into the designated container using a
funnel.

o Leave at least 10% headspace in the container to allow for vapor expansion.[4]
o Keep the waste container closed at all times except when adding waste.[7][8]
3. Labeling and Storage:
e Labeling:
o Affix a "Hazardous Waste" label to the container before adding any waste.[5]

o Clearly write the full chemical name, "2-Bromomesitylene," and any other components of
the waste mixture. Do not use abbreviations or chemical formulas.[7]

o Indicate the hazards associated with the waste (e.qg., "Irritant,” "Toxic").[4]

o Record the accumulation start date (the date the first drop of waste was added).
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o Storage:
o Store the waste container in a designated Satellite Accumulation Area (SAA).[4]

o The SAA should be in a well-ventilated, cool, and dry location, away from heat sources
and direct sunlight.

o Ensure the waste container is stored in secondary containment (e.g., a larger, chemically
resistant tub) to contain any potential leaks.[5]

4. Disposal of Contaminated Materials and Spills:

o Solid Waste: Any materials contaminated with 2-Bromomesitylene, such as gloves,
absorbent pads, or silica gel, should be collected in a separate, sealed, and clearly labeled
solid hazardous waste container.

o Spill Cleanup:

o

In case of a spill, ensure the area is well-ventilated and restrict access.

[e]

Absorb the spill with an inert material such as sand, vermiculite, or a commercial sorbent.

[2]

[e]

Carefully collect the absorbed material and place it into a sealed, leak-proof container.[5]

o

Label the container as "Hazardous Waste: 2-Bromomesitylene Spill Debris" and dispose
of it through the chemical waste program.[5]

5. Arranging for Waste Pickup:

e Once the waste container is nearly full (approximately 90%), or as per your institution's
guidelines, arrange for a pickup from your EHS department or licensed hazardous waste
contractor.[8]

» Follow your institution's specific procedures for requesting a waste pickup.

Disposal Workflow Diagram
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The following diagram illustrates the logical flow of the disposal process for 2-
Bromomesitylene.
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Caption: Workflow for the proper disposal of 2-Bromomesitylene waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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